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Compound of Interest

Compound Name:
Diethyl 2-propyl-1H-imidazole-4,5-

dicarboxylate

Cat. No.: B019416 Get Quote

An In-Depth Technical Guide to the Physicochemical Characteristics of Diethyl 2-propyl-1H-
imidazole-4,5-dicarboxylate

Foreword: A Molecule of Versatility and Potential
In the landscape of pharmaceutical development, the journey from a promising molecule to a

life-saving therapeutic is paved with rigorous scientific inquiry. It is a path that demands a deep

and nuanced understanding of a compound's fundamental physicochemical properties. These

characteristics are not merely data points; they are the very language through which a

molecule communicates its potential for efficacy, stability, and safety. This guide is dedicated to

one such molecule of significant interest: Diethyl 2-propyl-1H-imidazole-4,5-dicarboxylate.

As a key intermediate in the synthesis of a range of pharmaceuticals, from antihypertensives to

antifungal and anticancer agents, a thorough characterization of this imidazole derivative is

paramount for researchers, scientists, and drug development professionals.[1] This document

moves beyond a simple recitation of facts. It is designed to be a technical companion, offering

not only what is known but also providing the robust experimental frameworks necessary to

uncover what is not. Herein, we delve into the core physicochemical attributes of Diethyl 2-
propyl-1H-imidazole-4,5-dicarboxylate, grounding our discussion in the principles of scientific

integrity and providing actionable, field-proven methodologies for its comprehensive evaluation.
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A foundational understanding of any chemical entity begins with its unambiguous identification

and structure. Diethyl 2-propyl-1H-imidazole-4,5-dicarboxylate is a substituted imidazole, a

class of heterocyclic compounds of immense importance in medicinal chemistry.

IUPAC Name: diethyl 2-propyl-1H-imidazole-4,5-dicarboxylate[2]

CAS Number: 144689-94-1[2]

Molecular Formula: C₁₂H₁₈N₂O₄[2]

Molecular Weight: 254.28 g/mol [2]

The structural formula, presented below, reveals the key functional groups that govern its

chemical behavior: a central imidazole ring, a propyl group at the 2-position, and two ethyl

ester groups at the 4 and 5-positions. The imidazole ring itself is amphoteric, capable of acting

as both a weak acid and a weak base, a characteristic that will be central to our later

discussion of pKa. The ester functionalities introduce sites susceptible to hydrolysis, a key

consideration for stability.
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Reactants

Reaction Conditions Process Product

Butyramidinium
chloride

Condensation Reaction

Diethyl 2-chloro-3-oxosuccinate

Ethanol (Solvent)

Triethylamine (Base)

60-70°C Work-up Purification Diethyl 2-propyl-1H-imidazole-4,5-dicarboxylate
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Add excess compound to solvent

Agitate at constant temperature
(24-48h)

Allow solids to settle

Filter supernatant (0.45 µm)

Analyze concentration by HPLC-UV

Calculate Equilibrium Solubility

 

Dissolve compound in
water/co-solvent

Titrate with standardized acid (e.g., 0.1 M HCl)

Monitor pH continuously

Plot pH vs. titrant volume

Determine half-equivalence point

pKa = pH at half-equivalence
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Prepare stock solution in n-octanol

Partition between n-octanol and water

Shake to equilibrium

Separate layers

Analyze concentration in each layer by HPLC-UV

Calculate LogP = log([C]octanol / [C]water)
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Stress Conditions

Analysis

Acid Hydrolysis (0.1 M HCl)

Stability-Indicating HPLC

Base Hydrolysis (0.1 M NaOH) Oxidation (3% H₂O₂) Photolysis (UV/Vis light) Thermal (Elevated Temp.)

LC-MS for Degradant ID

Compound

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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